Cas no 742001-95-2 (3-(2,3-dichlorophenyl)propan-1-amine)

• Product Name: 3-(2,3-dichlorophenyl)propan-1-amine
• CAS No: 742001-95-2
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• MDL: MFCD07374089
• CID: 5018829
• PubChem ID: 20240468
• Update Time: 2025-06-27

3-(2,3-dichlorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• AB38716
• 3-(2,3-DICHLORO-PHENYL)-PROPYLAMINE
• 3-(2,3-DICHLOROPHENYL)PROPAN-1-AMINE
• 3-(2,3-dichlorophenyl)propan-1-amine

• MDL： MFCD07374089
• Inchi： 1S/C9H11Cl2N/c10-8-5-1-3-7(9(8)11)4-2-6-12/h1,3,5H,2,4,6,12H2
• InChI Key： DKHTWIWQBPNSSB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CCCN)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 2.9
• Topological Polar Surface Area: 26

Additional information on 3-(2,3-dichlorophenyl)propan-1-amine

3-(2,3-Dichlorophenyl)propan-1-amine: An Overview of CAS No. 742001-95-2

3-(2,3-Dichlorophenyl)propan-1-amine (CAS No. 742001-95-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical research and development. This compound is characterized by its unique chemical structure, which includes a propan-1-amine moiety substituted with a 2,3-dichlorophenyl group. The combination of these functional groups imparts specific properties that make it an intriguing candidate for further investigation.

The chemical formula of 3-(2,3-Dichlorophenyl)propan-1-amine is C₉H₉Cl₂N, and its molecular weight is approximately 208.08 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 2,3-dichlorobenzyl chloride with ammonia and subsequent reduction to form the primary amine. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in pharmaceutical applications.

In the realm of pharmaceutical research, 3-(2,3-Dichlorophenyl)propan-1-amine has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its pharmacological properties, including its interactions with various receptors and enzymes. For instance, it has been reported to exhibit affinity for serotonin receptors, which are implicated in mood disorders such as depression and anxiety. This property makes it a candidate for the development of novel antidepressants or anxiolytics.

Beyond its potential as a therapeutic agent, 3-(2,3-Dichlorophenyl)propan-1-amine has also been studied for its role in modulating other biological processes. Research has shown that it can influence neurotransmitter systems and may have neuroprotective effects. These findings suggest that the compound could be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The safety profile of 3-(2,3-Dichlorophenyl)propan-1-amine is an important consideration in its development as a pharmaceutical agent. Preclinical studies have evaluated its toxicity and pharmacokinetics to ensure that it meets safety standards before advancing to clinical trials. These studies have generally shown that the compound is well-tolerated at therapeutic doses, although further research is needed to fully understand its long-term effects.

In addition to its potential therapeutic applications, 3-(2,3-Dichlorophenyl)propan-1-amine has also been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure makes it a valuable intermediate in the synthesis of other compounds with diverse biological activities. This versatility has led to increased interest from both academic and industrial researchers.

The current landscape of research on 3-(2,3-Dichlorophenyl)propan-1-amine is dynamic and evolving. Recent advancements in analytical techniques have enabled more detailed characterization of the compound's properties and behavior in biological systems. For example, high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its molecular structure and interactions with target proteins.

In conclusion, CAS No. 742001-95-2, or 3-(2,3-Dichlorophenyl)propan-1-amine, represents a promising compound with a wide range of potential applications in pharmaceutical research and chemical synthesis. Ongoing studies continue to uncover new aspects of its pharmacological profile and biological activity, paving the way for future developments in drug discovery and therapeutic interventions.